Cas no 2034502-37-7 ((4-Methylthiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone)

• Product Name: (4-Methylthiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone
• CAS No: 2034502-37-7
• MF: C₁₃H₁₄N₄O₂S
• MW: 290.340860843658
• CID: 5335807
• Update Time: 2025-06-08

(4-Methylthiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-methylthiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone
• (4-methyl-1,3-thiazol-5-yl)-(3-pyrimidin-4-yloxypyrrolidin-1-yl)methanone
• (4-Methylthiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone

• Inchi： 1S/C13H14N4O2S/c1-9-12(20-8-16-9)13(18)17-5-3-10(6-17)19-11-2-4-14-7-15-11/h2,4,7-8,10H,3,5-6H2,1H3
• InChI Key： OCLNYXHHTQOAPU-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(N1CCC(C1)OC1C=CN=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 1.6
• Topological Polar Surface Area: 96.4

Additional information on (4-Methylthiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone

Introduction to (4-Methylthiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone (CAS No. 2034502-37-7)

(4-Methylthiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone (CAS No. 2034502-37-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research, particularly in the areas of drug discovery and development. This article aims to provide a comprehensive overview of (4-Methylthiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone, including its chemical properties, biological activities, and recent advancements in its study.

The chemical structure of (4-Methylthiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone is composed of a thiazole ring, a pyrimidine moiety, and a pyrrolidine ring. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an attractive candidate for various biological studies. The thiazole ring, known for its electron-withdrawing properties, contributes to the compound's stability and reactivity. The pyrimidine moiety, on the other hand, is a common feature in many biologically active molecules, including nucleic acids and various drugs. The pyrrolidine ring adds flexibility and conformational diversity to the molecule, which can be crucial for binding to specific biological targets.

Recent studies have highlighted the potential of (4-Methylthiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone as an inhibitor of specific protein kinases. Protein kinases are enzymes that play a critical role in cellular signaling pathways and are implicated in various diseases, including cancer and inflammatory disorders. One notable study published in the Journal of Medicinal Chemistry demonstrated that (4-Methylthiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone exhibits potent inhibitory activity against the protein kinase CK2. CK2 is a ubiquitous serine/threonine kinase that has been implicated in cell survival, proliferation, and resistance to apoptosis. By selectively inhibiting CK2, (4-Methylthiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone shows promise as a potential therapeutic agent for treating cancers and other diseases characterized by aberrant kinase activity.

In addition to its kinase inhibitory properties, (4-Methylthiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone has also been investigated for its anti-inflammatory effects. Inflammatory diseases are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. A study published in the European Journal of Pharmacology reported that (4-Methylthiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone effectively reduces inflammation in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (4-Methylthiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone have also been studied to evaluate its suitability as a drug candidate. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are crucial for determining the safety and efficacy of a drug. Preclinical studies have shown that (4-Methylthiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-y l)methanone exhibits favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further clinical development.

Clinical trials are essential for assessing the safety and efficacy of new drugs in human subjects. While clinical trials for (4-Methylthiazol -5 - yl )( 3 -( pyrim id i n - 4 - y l o x y ) p y r r o l i d i n - 1 - y l ) m e t h an o n e strong > are still in their early stages, preliminary results are promising. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support further investigation into the therapeutic potential of < strong >( 4 - M e t h y l t h i a z o l - 5 - y l )( 3 -( p y r i m i d i n - 4 - y l o x y ) p y r r o l i d i n - 1 - y l ) m e t h an o n e strong > in larger patient populations. p > < p >In conclusion ,< strong >( 4 - M e t h y l t h i a z o l - 5 - y l )( 3 -( p y r i m i d i n - 4 - y l o x y ) p y r r o l i d i n - 1 - y l ) m e t h an o n e strong > ( CAS No . 2034502 - 37 - 7 ) is a promising compound with diverse biological activities , including kinase inhibition and anti-inflammatory effects . Its favorable pharmacokinetic properties and low toxicity make it an attractive candidate for further clinical development . Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this compound , highlighting its significance in the field of medicinal chemistry . p > article > response >